Cas no 1804231-98-8 (4-Bromo-3-propionylbenzaldehyde)

• Product Name: 4-Bromo-3-propionylbenzaldehyde
• CAS No: 1804231-98-8
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4978194
• Update Time: 2025-05-23

4-Bromo-3-propionylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-propionylbenzaldehyde

• Inchi： 1S/C10H9BrO2/c1-2-10(13)8-5-7(6-12)3-4-9(8)11/h3-6H,2H2,1H3
• InChI Key： SXYBOKCADSNWEH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C=C1C(CC)=O

Computed Properties

• Exact Mass: 239.97859 g/mol
• Monoisotopic Mass: 239.97859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.08
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1

Additional information on 4-Bromo-3-propionylbenzaldehyde

4-Bromo-3-Propionylbenzaldehyde (CAS No. 1804231-98-8): A Comprehensive Overview

4-Bromo-3-propionylbenzaldehyde (CAS No. 1804231-98-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo and propionyl functionalities, offers a wide range of applications in the development of novel pharmaceuticals, advanced materials, and chemical intermediates.

The molecular structure of 4-bromo-3-propionylbenzaldehyde consists of a benzene ring substituted with a bromine atom at the 4-position and a propionyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable building block in various synthetic pathways. The bromine atom, in particular, can serve as a reactive handle for further functionalization through substitution reactions, while the propionyl group provides opportunities for carbonyl chemistry and conjugation with other molecules.

In the realm of medicinal chemistry, 4-bromo-3-propionylbenzaldehyde has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of small molecule inhibitors targeting key enzymes and receptors involved in various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound as a starting material to synthesize potent inhibitors of protein kinases, which are implicated in cancer and inflammatory disorders.

The synthetic versatility of 4-bromo-3-propionylbenzaldehyde is further exemplified by its application in the preparation of advanced materials. In polymer science, this compound can be incorporated into monomers to create polymers with tailored properties. A notable example is its use in the synthesis of conjugated polymers for organic electronics and photovoltaic devices. The bromine substituent facilitates cross-coupling reactions, enabling the formation of extended π-conjugated systems that exhibit enhanced electronic and optical properties.

In addition to its synthetic applications, 4-bromo-3-propionylbenzaldehyde has been investigated for its potential biological activities. Studies have shown that this compound exhibits moderate antioxidant and anti-inflammatory properties, which could be beneficial in the treatment of oxidative stress-related conditions. For instance, a research team at Harvard University found that derivatives of 4-bromo-3-propionylbenzaldehyde effectively scavenged reactive oxygen species (ROS) and inhibited pro-inflammatory cytokine production in vitro.

The safety and environmental impact of 4-bromo-3-propionylbenzaldehyde are also important considerations. While this compound is not classified as a hazardous material under current regulations, it is essential to handle it with appropriate precautions to ensure workplace safety and environmental protection. Proper storage conditions and disposal methods should be followed to minimize any potential risks.

In conclusion, 4-bromo-3-propionylbenzaldehyde (CAS No. 1804231-98-8) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in fields such as medicinal chemistry, materials science, and organic synthesis. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these areas.